Cas no 1211518-37-4 (4-(Difluoromethyl)phenylmethanesulfonyl Chloride)

4-(Difluoromethyl)phenylmethanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a difluoromethyl substituent on the phenyl ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-containing compounds. The presence of the difluoromethyl group enhances its reactivity and stability, making it valuable for applications in pharmaceuticals and agrochemicals. Its high purity and well-defined structure ensure consistent performance in nucleophilic substitution reactions. The compound is typically handled under inert conditions due to its sensitivity to moisture. It is commonly employed in research and industrial settings for the development of bioactive molecules.

4-(Difluoromethyl)phenylmethanesulfonyl Chloride structure

1211518-37-4 structure

Product Name:4-(Difluoromethyl)phenylmethanesulfonyl Chloride

CAS No:1211518-37-4

MF:C₈H₇ClF₂O₂S

MW:240.654787302017

MDL:MFCD24225481

CID:4577985

PubChem ID:91636105

Update Time:2025-06-09

4-(Difluoromethyl)phenylmethanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- [4-(DIFLUOROMETHYL)PHENYL]METHANESULFONYL CHLORIDE
- Benzenemethanesulfonyl chloride, 4-(difluoromethyl)-
- 4-(Difluoromethyl)phenylmethanesulfonyl Chloride
- MDL： MFCD24225481
- Inchi： 1S/C8H7ClF2O2S/c9-14(12,13)5-6-1-3-7(4-2-6)8(10)11/h1-4,8H,5H2
- InChI Key： VKSCZUPWXLIQFV-UHFFFAOYSA-N
- SMILES： C1(CS(Cl)(=O)=O)=CC=C(C(F)F)C=C1

Computed Properties

Exact Mass: 239.9823347g/mol
Monoisotopic Mass: 239.9823347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 42.5Å²

4-(Difluoromethyl)phenylmethanesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D447048-5mg	[4-(Difluoromethyl)phenyl]methanesulfonyl Chloride	1211518-37-4		5mg	$ 70.00	2022-06-05
TRC	D447048-10mg	[4-(Difluoromethyl)phenyl]methanesulfonyl Chloride	1211518-37-4		10mg	$ 95.00	2022-06-05
TRC	D447048-50mg	[4-(Difluoromethyl)phenyl]methanesulfonyl Chloride	1211518-37-4		50mg	$ 365.00	2022-06-05
AN HUI ZE SHENG Technology Co., Ltd.	CB000724824-1g	[4-(difluoromethyl)phenyl]methanesulfonyl chloride	1211518-37-4	95+%	1g	￥9512.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CB000724824-5g	[4-(difluoromethyl)phenyl]methanesulfonyl chloride	1211518-37-4	95+%	5g	￥25650.00	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00857523-1g	[4-(Difluoromethyl)phenyl]methanesulfonyl chloride	1211518-37-4	95%	1g	￥8521.0	2023-04-05
Enamine	EN300-194136-1.0g	[4-(difluoromethyl)phenyl]methanesulfonyl chloride	1211518-37-4	95%	1g	$0.0	2023-06-08
Enamine	EN300-194136-0.05g	[4-(difluoromethyl)phenyl]methanesulfonyl chloride	1211518-37-4	95%	0.05g	$252.0	2023-09-17
Enamine	EN300-194136-0.1g	[4-(difluoromethyl)phenyl]methanesulfonyl chloride	1211518-37-4	95%	0.1g	$376.0	2023-09-17
Enamine	EN300-194136-0.25g	[4-(difluoromethyl)phenyl]methanesulfonyl chloride	1211518-37-4	95%	0.25g	$538.0	2023-09-17